Cas no 105441-02-9 (5-Fluoro-6-hydroxy-2-phenylpyrimidin-4(3H)-one)
105441-02-9 structure
Product Name:5-Fluoro-6-hydroxy-2-phenylpyrimidin-4(3H)-one
CAS No:105441-02-9
MF:C10H7FN2O2
MW:206.173185586929
CID:2623847
PubChem ID:13580931
Update Time:2025-04-21
5-Fluoro-6-hydroxy-2-phenylpyrimidin-4(3H)-one Chemical and Physical Properties
Names and Identifiers
-
- 5-Fluoro-6-hydroxy-2-phenylpyrimidin-4(3H)-one
- 5-Fluoro-6-hydroxy-2-phenylpyrimidin-4(1H)-one
- DTXSID20544279
- DTXCID10495064
- 105441-02-9
-
- Inchi: 1S/C10H7FN2O2/c11-7-9(14)12-8(13-10(7)15)6-4-2-1-3-5-6/h1-5H,(H2,12,13,14,15)
- InChI Key: PYYSAUHLPLZZKX-UHFFFAOYSA-N
- SMILES: FC1=C(N=C(C2C=CC=CC=2)NC1=O)O
Computed Properties
- Exact Mass: 206.04915563Da
- Monoisotopic Mass: 206.04915563Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 343
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 61.7Ų
5-Fluoro-6-hydroxy-2-phenylpyrimidin-4(3H)-one Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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